Cas no 2228791-57-7 (1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one)

• Product Name: 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one
• CAS No: 2228791-57-7
• MF: C₁₅H₁₇NO
• MW: 227.301584005356
• CID: 6415596
• PubChem ID: 165946953
• Update Time: 2025-06-08

1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one
• EN300-1790623
• 1-{1-[2-(1H-indol-3-yl)ethyl]cyclopropyl}ethan-1-one
• 2228791-57-7

• Inchi： 1S/C15H17NO/c1-11(17)15(8-9-15)7-6-12-10-16-14-5-3-2-4-13(12)14/h2-5,10,16H,6-9H2,1H3
• InChI Key： YKWKUXYOTHVSAB-UHFFFAOYSA-N
• SMILES： O=C(C)C1(CCC2=CNC3C=CC=CC2=3)CC1

Computed Properties

• Exact Mass: 227.131014166g/mol
• Monoisotopic Mass: 227.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 32.9Ų

Additional information on 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one

Introduction to 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one (CAS No. 2228791-57-7)

1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one, identified by the chemical compound code CAS No. 2228791-57-7, is a sophisticated organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of heterocyclic derivatives characterized by its intricate structural framework, which includes a cyclopropyl ring fused with an indole moiety. Such structural motifs are often associated with enhanced biological activity, making this compound a promising candidate for further exploration in drug discovery and development.

The structural composition of 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one encompasses several key functional groups that contribute to its unique chemical properties. The presence of the indole ring, a well-known pharmacophore in numerous bioactive molecules, suggests potential interactions with biological targets such as enzymes and receptors. Additionally, the cyclopropyl substituent introduces rigidity to the molecular structure, which can influence both the metabolic stability and binding affinity of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the pharmacokinetic and pharmacodynamic profiles of such compounds with greater accuracy. The three-dimensional structure of 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one has been scrutinized using techniques such as X-ray crystallography and NMR spectroscopy, providing valuable insights into its conformational flexibility and electronic distribution. These studies have highlighted the compound's potential to engage with various biological pathways, particularly those involving neurotransmitter receptors and inflammatory mediators.

In the realm of medicinal chemistry, the synthesis of derivatives from indole-based scaffolds has been extensively studied due to their reported efficacy in treating a range of disorders. The incorporation of a cyclopropyl group into the indole framework has been shown to modulate receptor binding affinity and metabolic resistance, attributes that are critical for developing novel therapeutics. For instance, analogs of this compound have demonstrated promising results in preclinical models for conditions such as depression, anxiety, and neurodegenerative diseases.

The chemical synthesis of 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The synthesis typically begins with the preparation of key intermediates such as 3-indoleacetic acid derivatives, which are then coupled with appropriately substituted cyclopropane precursors. Advances in catalytic methods have enabled more efficient and scalable production processes, reducing the environmental impact associated with traditional synthetic routes.

From a regulatory perspective, compounds like 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one must undergo rigorous testing to ensure safety and efficacy before they can be considered for clinical use. Preclinical studies involving cell-based assays and animal models are essential to evaluate their biological activity and potential side effects. These studies provide critical data for regulatory agencies to assess whether such compounds meet the necessary standards for human trials.

The role of computational tools in drug discovery cannot be overstated. Molecular docking simulations have been employed to predict how 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one interacts with target proteins, offering insights into its mechanism of action. Such simulations help researchers optimize the compound's structure for improved binding affinity and selectivity. Additionally, machine learning algorithms have been trained on large datasets of bioactive molecules to identify patterns that correlate with therapeutic efficacy, further accelerating the drug discovery process.

Recent publications in peer-reviewed journals have highlighted the potential applications of indole derivatives, including those featuring a cyclopropyl moiety, in addressing unmet medical needs. For example, studies have demonstrated that certain analogs of this compound exhibit anti-inflammatory properties by inhibiting key enzymes involved in cytokine production. This suggests that 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one may serve as a lead compound for developing novel treatments for chronic inflammatory disorders.

The versatility of CAS No. 2228791-57-7 extends beyond its therapeutic applications; it also serves as a valuable scaffold for designing new molecules with tailored properties. By modifying specific functional groups or introducing additional substituents, researchers can generate libraries of compounds with diverse biological activities. This approach is particularly useful in high-throughput screening campaigns aimed at identifying novel drug candidates.

In conclusion, 1-{1-2-(1H-indol-3-yl)ethylcyclopropyl}ethan-1-one represents a fascinating subject of study in pharmaceutical chemistry due to its complex structure and potential biological significance. Ongoing research efforts are focused on elucidating its mechanisms of action and exploring its therapeutic potential across multiple disease areas. As our understanding of molecular interactions continues to evolve, compounds like this one are poised to play a pivotal role in the development of next-generation therapeutics.